Cas no 898786-37-3 (7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane)

• Product Name: 7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane
• CAS No: 898786-37-3
• MF: C₁₄H₁₉ClO₂
• MW: 254.752463579178
• CID: 871500
• PubChem ID: 24726790
• Update Time: 2025-05-19

7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1-(2-methoxyphenyl)heptan-1-one
• 7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane
• AKOS016022542
• MS-21261
• DTXSID10645183
• MFCD07700088
• 898786-37-3

• MDL： MFCD07700088
• Inchi： 1S/C14H19ClO2/c1-17-14-10-6-5-8-12(14)13(16)9-4-2-3-7-11-15/h5-6,8,10H,2-4,7,9,11H2,1H3
• InChI Key： JVLPMYNLTMKGIY-UHFFFAOYSA-N
• SMILES： ClCCCCCCC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 254.10700
• Monoisotopic Mass: 254.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 4.06720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane

7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane: A Comprehensive Overview

7-Chloro-1-(2-methoxyphenyl)-1-oxoheptane (CAS No: 898786-37-3) is a unique organic compound that has garnered attention in various scientific and industrial domains. This compound is characterized by its chlorinated heptane backbone and a 2-methoxyphenyl group, which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the significance of 7-chloro-1-(2-methoxyphenyl)-1-oxoheptane in the field of medicinal chemistry. Researchers have explored its potential as a precursor for synthesizing bioactive compounds, particularly in the development of novel pharmaceutical agents. The chlorine substituent at the seventh position of the heptane chain plays a crucial role in modulating the compound's reactivity and stability, making it an ideal candidate for various chemical transformations.

The 2-methoxyphenyl group attached to the compound's structure introduces aromaticity and enhances its solubility in organic solvents, which is advantageous for large-scale synthesis processes. This feature has been leveraged in recent research to design more efficient drug delivery systems, where solubility is a critical factor. Furthermore, the oxo group at the first carbon position imparts ketonic properties, enabling participation in enolate chemistry and other nucleophilic reactions.

From a synthetic perspective, 7-chloro-1-(2-methoxyphenyl)-1-oxoheptane can be prepared through a variety of routes, including Friedel-Crafts alkylation and subsequent oxidation reactions. Recent advancements in catalytic methods have allowed for higher yields and improved selectivity in its synthesis, aligning with the growing demand for sustainable chemical processes.

In terms of applications, this compound has shown promise in materials science as well. Its ability to form stable derivatives under mild conditions has made it a valuable building block for constructing advanced polymers and surfactants. Additionally, its thermal stability has been tested under extreme conditions, revealing potential uses in high-performance lubricants and heat-resistant materials.

The environmental impact of 7-chloro-1-(2-methoxyphenyl)-1-oxoheptane has also been a topic of interest. Studies indicate that it undergoes biodegradation under specific microbial conditions, suggesting that it may not pose significant long-term risks to ecosystems when properly managed. However, further research is required to fully understand its ecological footprint.

In conclusion, 7-chloro-1-(2-methoxyphenyl)-1-oxoheptane (CAS No: 898786-37-3) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovation in both academic and industrial settings, making it a subject of ongoing research interest.